Cas no 61096-86-4 (Benzaldehyde, 4-butoxy-, oxime)

Benzaldehyde, 4-butoxy-, oxime is a specialized organic compound characterized by the presence of a butoxy substituent at the para position of the benzaldehyde ring, further functionalized as an oxime. This structure imparts unique reactivity, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, or fine chemicals. The oxime group offers versatility for further transformations, such as condensation or reduction reactions, while the butoxy moiety enhances solubility in organic solvents. Its well-defined molecular architecture ensures consistent performance in nucleophilic or electrophilic processes, supporting precise synthetic routes. Suitable for research and industrial use, it demonstrates stability under standard handling conditions.

Benzaldehyde, 4-butoxy-, oxime structure

61096-86-4 structure

Product Name:Benzaldehyde, 4-butoxy-, oxime

CAS No:61096-86-4

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:492115

Update Time:2026-04-29

Benzaldehyde, 4-butoxy-, oxime Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-butoxy-, oxime
- 4-BUTOXY BENZALDEHYDE OXIME
- N-[(4-butoxyphenyl)methylidene]hydroxylamine

Computed Properties

Exact Mass: 193.11035

Experimental Properties

PSA: 41.82

Benzaldehyde, 4-butoxy-, oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643993-5g	(E)-4-butoxybenzaldehyde oxime	61096-86-4	98%	5g	￥21168.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643993-10g	(E)-4-butoxybenzaldehyde oxime	61096-86-4	98%	10g	￥28382.00	2024-05-07

Benzaldehyde, 4-butoxy-, oxime Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Additional information on Benzaldehyde, 4-butoxy-, oxime

Research Brief on Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) in Chemical and Biomedical Applications

Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and chemical synthesis. The oxime functional group, in particular, has garnered attention for its versatility in forming stable derivatives and its role in various biochemical processes.

Recent studies have explored the synthetic pathways and biological activities of Benzaldehyde, 4-butoxy-, oxime. A 2023 publication in the *Journal of Medicinal Chemistry* highlighted its utility as a precursor in the synthesis of novel antimicrobial agents. The study demonstrated that derivatives of this compound exhibited moderate to strong activity against Gram-positive bacteria, suggesting its potential as a scaffold for developing new antibiotics. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced efficacy.

In addition to its antimicrobial properties, Benzaldehyde, 4-butoxy-, oxime has been investigated for its role in catalysis and material science. A 2024 study published in *ACS Catalysis* reported its use as a ligand in transition metal-catalyzed reactions, where it facilitated the efficient synthesis of chiral intermediates for pharmaceutical applications. The study emphasized the compound's ability to stabilize reactive intermediates, thereby improving reaction yields and selectivity.

The pharmacokinetic profile of Benzaldehyde, 4-butoxy-, oxime has also been a focus of recent research. A preclinical study conducted in 2023 evaluated its metabolic stability and toxicity in animal models. The results indicated that the compound exhibited favorable metabolic stability, with minimal cytotoxicity observed at therapeutic concentrations. These findings support its potential as a candidate for further drug development, particularly in the design of prodrugs and targeted therapies.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of Benzaldehyde, 4-butoxy-, oxime. A 2024 review in *Organic Process Research & Development* discussed the scalability of its synthesis, noting the need for optimized reaction conditions to reduce byproduct formation. The review also highlighted the importance of developing greener synthetic routes to align with sustainable chemistry principles.

In conclusion, Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its antimicrobial, catalytic, and pharmacokinetic properties make it a valuable subject for ongoing and future studies. Further research is warranted to address synthesis challenges and explore its full therapeutic potential.